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Abstract

Methyl hydroxyangolensate, a complex tetranortriterpenoid belonging to the limonoid class of
secondary metabolites, is a constituent of various plants, primarily within the Meliaceae family.
While research has predominantly focused on its pharmacological properties, its endogenous
role within the plant kingdom is a subject of growing interest. This technical guide synthesizes
the current understanding of methyl angolensate, a closely related and more extensively
studied compound that is likely the basis for the intended topic of "'methyl
hydroxyangolensate." This document will delve into its probable role in plant defense, its
putative biosynthetic pathway, and its known biological activities, providing a comprehensive
resource for researchers in phytochemistry, plant biology, and drug discovery. The information
presented herein is based on the available scientific literature for methyl angolensate, as
specific data for a hydroxylated derivative remains scarce.

Introduction to Methyl Angolensate and its
Significance in Plant Secondary Metabolism

Secondary metabolites are a diverse array of organic compounds produced by plants that are
not directly involved in their growth, development, or reproduction. Instead, they play crucial
roles in mediating interactions with the environment.[1] Limonoids, a prominent group of
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tetranortriterpenoids, are characteristic secondary metabolites found in plants of the Rutaceae
and Meliaceae families.[2] These compounds are renowned for their bitter taste and a wide
spectrum of biological activities, including insecticidal, antifungal, and antibacterial properties.

[3]

Methyl angolensate is a notable limonoid that has been isolated from several species of the
Meliaceae family, such as Soymida febrifuga and Entandrophragma angolense.[4][5] While its
pharmacological effects, including spasmolytic and antimicrobial activities, have been the
primary focus of investigation, emerging evidence points towards a significant role in plant
defense.[4][5] A key study on Khaya ivorensis revealed a significant increase in the
concentration of methyl angolensate in the stems and leaves of plants infected with the fungus
Botryosphaeria rhodina. This suggests that methyl angolensate may function as a
phytoanticipin, a pre-existing antimicrobial compound that helps defend the plant against
pathogenic attacks.

This guide will provide an in-depth overview of the current knowledge surrounding methyl
angolensate, with the understanding that "methyl hydroxyangolensate" is likely a
hydroxylated form of this compound. We will explore its chemical nature, its likely biosynthetic
origins, its role in plant defense, and its documented biological activities.

Physicochemical and Spectroscopic Data of Methyl
Angolensate

A comprehensive understanding of a natural product begins with its structural elucidation and
characterization. The following tables summarize the key physicochemical and spectroscopic
data for methyl angolensate.

Table 1: Physicochemical Properties of Methyl Angolensate
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Property Value Reference
Molecular Formula C27H3407 [6]
Molecular Weight 470.6 g/mol [6]

methyl 2-

[(1S,3S,7R,8R,9R,12S,13S)-1
3-(furan-3-y1)-6,6,8,12-

IUPAC Name tetramethyl-17-methylidene-
5,15-dioxo0-2,14-
dioxatetracyclo[7.7.1.01,12,03,8]

heptadecan-7-yllacetate

[6]

Table 2: 1H and 3C NMR Spectroscopic Data for Methyl Angolensate
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H Chemical Shift

13C Chemical Shift

Position Reference
(5 ppm) (5 ppm)
-OCHs 3.70 (s) 51.8 [4]
H-17 5.65 [4]
CH2-30 4.88,5.13 [4]
Me-29 1.18 [4]
Me-28 1.03 [4]
Me-19 0.93 [4]
Me-18 0.85 [4]
Furan b 7.42 (s), 7.37 (s), 6.37 ”
(s)
c-1 3.51 (dd) [4]

Note: Complete
assignment of all 13C
signals was not
available in the
reviewed literature.
The provided data is
based on reported

values.

Table 3: Mass Spectrometry Data for Methyl Angolensate
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L Major Fragment
lonization Mode Precursor lon (m/z) Reference
lons (m/z)

439.214355,
453.228790,

LC-MS ([M+H]*) 471.238 425.233887, 6]
440.217773,
411.219086

493.222656,
494.225800,
LC-MS ([M+Na]*) 493.22 449.232544, [6]
450.233948,
495.226898

Putative Biosynthetic Pathway of Methyl
Angolensate

The biosynthesis of limonoids is a complex process originating from the isoprenoid pathway.
While the specific enzymatic steps leading to methyl angolensate have not been fully
elucidated, a putative pathway can be constructed based on the general biosynthesis of
limonoids in the Meliaceae family.[7][8] The pathway begins with the cyclization of 2,3-
oxidosqualene to form a protolimonoid skeleton, which then undergoes a series of oxidative
modifications, rearrangements, and the loss of four carbon atoms to form the characteristic
furan ring of limonoids.

Click to download full resolution via product page

Caption: Putative biosynthetic pathway of methyl angolensate.
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Role in Plant Secondary Metabolism: Defense
Against Pathogens

The primary role of methyl angolensate in plant secondary metabolism appears to be in
chemical defense. As a phytoanticipin, it is a pre-formed inhibitor that can provide a rapid
defense response against invading pathogens. The increased accumulation of methyl
angolensate in Khaya ivorensis upon fungal infection is strong evidence for its involvement in
the plant's defense arsenal. This response is likely a key component of the plant's systemic

acquired resistance (SAR).
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Caption: Proposed signaling pathway for methyl angolensate in plant defense.

Biological Activities of Methyl Angolensate
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Methyl angolensate exhibits a range of biological activities that are of interest to
pharmacologists and drug development professionals.

Antimicrobial Activity

Methyl angolensate has demonstrated notable antibacterial and antifungal properties. The
following table summarizes the results of a disc diffusion assay.

Table 4: Antimicrobial Activity of Methyl Angolensate (Disc Diffusion Assay)
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. Concentration (p Zone of Inhibition
Test Organism ) Reference
gldisc) (mm)
Bacillus subtilis 200 15.2 [4]
400 - [4]
Proteus vulgaris 200 14.1 [4]
400 - [4]
Klebsiella
_ 200 13.5 [4]
pneumoniae
400 - [4]
Staphylococcus
200 13.3 [4]
aureus
400 - [4]
Escherichia coli 200 12.8 [4]
400 - [4]
Salmonella
o 200 12.0 [4]
typhimurium
400 - [4]
Aspergillus niger 200 Significant [4]
400 Significant [4]
o Highest antifungal
Botrytis cinerea - o [4]
activity
Note: "-" indicates
data not specified in
the reference.
Spasmolytic Activity
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Methyl angolensate has been shown to exert a concentration-dependent inhibitory effect on
smooth muscle contractions.[5] This activity is particularly interesting as it appears to be
mediated through serotonergic mechanisms, as it inhibits contractions induced by serotonin but
not by acetylcholine or histamine.[5]

Experimental Protocols

This section provides an overview of the methodologies used in the isolation, characterization,
and bioactivity testing of methyl angolensate.

Isolation of Methyl Angolensate from Soymida febrifuga
Callus Culture
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Caption: Workflow for the isolation of methyl angolensate.
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Detailed Steps:

Callus Culture Initiation: Root explants from aseptic seedlings of Soymida febrifuga are
cultured on Murashige and Skoog (MS) medium supplemented with appropriate plant growth
regulators (e.g., 2,4-D and BAP or 2-iP).[4]

Extraction: Dried and powdered callus material is subjected to sequential Soxhlet extraction
with hexane, ethyl acetate, and methanol.[4]

Fraction Selection: The ethyl acetate extract is typically selected for further purification based
on its higher biological activity.[4]

Column Chromatography: The selected extract is subjected to silica gel column
chromatography.[4]

Elution: A gradient elution system of hexane and ethyl acetate is used to separate the
compounds.[4]

Crystallization and Purification: Fractions containing methyl angolensate are collected,
concentrated, and allowed to crystallize. The crystals are further purified by washing and
recrystallization.[4]

Characterization: The structure of the purified compound is confirmed using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass
Spectrometry (LC-MS).[4]

Antimicrobial Activity Assay (Disc Diffusion Method)

Inoculum Preparation: A standardized suspension of the test microorganism is prepared.

Plate Inoculation: A sterile swab is used to evenly inoculate the surface of a Mueller-Hinton
agar plate with the test microorganism.

Disc Application: Sterile filter paper discs (6 mm in diameter) are impregnated with known
concentrations of methyl angolensate (e.g., 200 pg and 400 pg).[4]

Incubation: The plates are incubated under appropriate conditions for the test
microorganism.
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e Zone of Inhibition Measurement: The diameter of the clear zone around each disc, where
microbial growth is inhibited, is measured in millimeters.[4]

Spasmolytic Activity Assay

o Tissue Preparation: Isolated tissue preparations, such as rabbit jejunum or guinea pig ileum,
are mounted in an organ bath containing a physiological salt solution and maintained at a
constant temperature.[5]

 Induction of Contractions: Spontaneous or agonist-induced (e.g., serotonin, acetylcholine,
histamine) contractions are recorded.[5]

o Application of Methyl Angolensate: Increasing concentrations of methyl angolensate are
added to the organ bath, and the effect on muscle contractions is observed and quantified.[5]

o Data Analysis: The inhibitory effect of methyl angolensate is typically expressed as a
percentage of the maximal contraction induced by the agonist.

Future Directions and Conclusion

The study of methyl angolensate and its potential hydroxylated derivatives offers exciting
avenues for future research. A primary focus should be the complete elucidation of its
biosynthetic pathway, including the identification and characterization of the specific enzymes
involved. This knowledge could pave the way for metabolic engineering approaches to
enhance the production of this valuable compound in plant cell cultures or microbial systems.

Furthermore, a more in-depth investigation into the ecological role of methyl angolensate is
warranted. Understanding its specific function in plant-herbivore and plant-pathogen
interactions will provide a more complete picture of its significance in plant secondary
metabolism. The relationship between methyl angolensate and the less-documented "methyl
hydroxyangolensate" also needs to be clarified to understand the structural diversity and
potential functional differences within this class of limonoids.

In conclusion, methyl angolensate is a fascinating secondary metabolite with a clear role in
plant defense and promising pharmacological activities. This technical guide provides a solid
foundation for researchers and professionals seeking to explore the multifaceted nature of this
compound, from its fundamental role in plant biology to its potential applications in medicine
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and agriculture. Further research in the highlighted areas will undoubtedly unlock more of the
secrets held by this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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